Cas no 518990-19-7 (Ethyl 3-(tert-butoxymethyl)-1H-pyrazole-4-carboxylate)

Ethyl 3-(tert-butoxymethyl)-1H-pyrazole-4-carboxylate is a versatile pyrazole-based intermediate widely used in organic synthesis and pharmaceutical research. Its key structural features include a tert-butoxymethyl group at the 3-position and an ethyl ester at the 4-position, offering reactivity for further functionalization. The compound is particularly valuable in the development of heterocyclic compounds due to its stability and compatibility with various reaction conditions. Its tert-butoxymethyl moiety enhances solubility and facilitates selective deprotection, while the ester group allows for straightforward derivatization. This makes it a useful building block for medicinal chemistry applications, including the synthesis of biologically active molecules. High purity and consistent quality ensure reliable performance in synthetic workflows.

Ethyl 3-(tert-butoxymethyl)-1H-pyrazole-4-carboxylate structure

518990-19-7 structure

Product Name:Ethyl 3-(tert-butoxymethyl)-1H-pyrazole-4-carboxylate

CAS No:518990-19-7

MF:C₁₁H₁₈N₂O₃

MW:226.272222995758

CID:5225986

Update Time:2025-06-12

Ethyl 3-(tert-butoxymethyl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 3-(tert-butoxymethyl)-1H-pyrazole-4-carboxylate
- Inchi： 1S/C11H18N2O3/c1-5-15-10(14)8-6-12-13-9(8)7-16-11(2,3)4/h6H,5,7H2,1-4H3,(H,12,13)
- InChI Key： HQZCHQLNXXOCHZ-UHFFFAOYSA-N
- SMILES： N1C=C(C(OCC)=O)C(COC(C)(C)C)=N1

Ethyl 3-(tert-butoxymethyl)-1H-pyrazole-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM332305-1g	Ethyl 3-(tert-butoxymethyl)-1H-pyrazole-4-carboxylate	518990-19-7	95%+	1g	$1020	2023-03-10
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1166557-1g	Ethyl 3-(tert-butoxymethyl)-1H-pyrazole-4-carboxylate	518990-19-7	98%	1g	￥6633.00	2024-05-10

Ethyl 3-(tert-butoxymethyl)-1H-pyrazole-4-carboxylate Related Literature

1. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
2. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
3. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
4. An antioxidant self-healing hydrogel for 3D cell cultures†

Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
5. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642

Additional information on Ethyl 3-(tert-butoxymethyl)-1H-pyrazole-4-carboxylate

Comprehensive Overview of Ethyl 3-(tert-butoxymethyl)-1H-pyrazole-4-carboxylate (CAS No. 518990-19-7)

Ethyl 3-(tert-butoxymethyl)-1H-pyrazole-4-carboxylate (CAS No. 518990-19-7) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyrazole core with tert-butoxymethyl and ethyl carboxylate functional groups, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers and industries value this compound for its potential in drug discovery, particularly in developing kinase inhibitors and anti-inflammatory agents. The growing demand for heterocyclic compounds in medicinal chemistry has further amplified interest in this derivative.

The compound’s CAS No. 518990-19-7 serves as a critical identifier in chemical databases, ensuring precise tracking in global supply chains. With the rise of AI-driven drug discovery and high-throughput screening, Ethyl 3-(tert-butoxymethyl)-1H-pyrazole-4-carboxylate has gained attention for its compatibility with automated synthesis platforms. Its stability under mild conditions and solubility in common organic solvents, such as DMSO and ethanol, enhance its practicality in laboratory settings. Recent studies highlight its role in optimizing structure-activity relationships (SAR) for targeted therapies.

In the context of sustainability, the synthesis of Ethyl 3-(tert-butoxymethyl)-1H-pyrazole-4-carboxylate aligns with green chemistry principles. Modern protocols emphasize catalyst-free reactions and atom economy, reducing waste generation. This resonates with the pharmaceutical industry’s shift toward eco-friendly manufacturing, a topic frequently searched in scientific forums and patent analyses. Additionally, its application in crop protection formulations addresses the agrochemical sector’s need for novel pest-resistant compounds.

From a commercial perspective, the compound’s patent landscape reveals its inclusion in proprietary formulations, particularly in EU and US markets. Analytical techniques like HPLC and NMR are essential for quality control, ensuring compliance with Good Manufacturing Practices (GMP). As the demand for custom synthesis services grows, suppliers of CAS No. 518990-19-7 are expanding their portfolios to meet diverse research needs. Discussions on chemical purity and batch-to-batch consistency dominate online queries, reflecting end-user priorities.

Emerging trends in precision medicine and bioconjugation have further propelled the relevance of pyrazole derivatives. For instance, Ethyl 3-(tert-butoxymethyl)-1H-pyrazole-4-carboxylate is explored as a linker molecule in antibody-drug conjugates (ADCs), a hot topic in oncology research. Its modular reactivity allows for seamless integration into click chemistry workflows, a technique often searched alongside biocompatible scaffolds. These applications underscore its cross-disciplinary utility.

In summary, Ethyl 3-(tert-butoxymethyl)-1H-pyrazole-4-carboxylate (CAS No. 518990-19-7) represents a pivotal building block in modern chemistry. Its adaptability to drug design, agrochemical innovation, and sustainable synthesis positions it at the forefront of scientific advancement. For researchers seeking reliable suppliers or technical data sheets, verifying CAS registry details and safety profiles remains essential. This compound’s trajectory mirrors the broader shift toward tailored molecular solutions in life sciences.